Cas no 2034622-03-0 (N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyrrolidine-1-sulfonamide)

N-{Pyrazolo[1,5-a]pyrimidin-6-yl}pyrrolidine-1-sulfonamide is a heterocyclic sulfonamide compound featuring a pyrazolo[1,5-a]pyrimidine core linked to a pyrrolidine sulfonamide moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The pyrazolopyrimidine scaffold is known for its bioisosteric potential, often enhancing binding affinity and metabolic stability in target molecules. The sulfonamide group further contributes to solubility and hydrogen-bonding interactions, improving pharmacokinetic profiles. This compound is particularly useful in the development of kinase inhibitors and other therapeutic agents targeting signaling pathways. Its synthetic versatility allows for further functionalization, enabling tailored modifications for specific applications.
N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyrrolidine-1-sulfonamide structure
2034622-03-0 structure
Product Name:N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyrrolidine-1-sulfonamide
CAS No:2034622-03-0
MF:C10H13N5O2S
MW:267.3075
CID:5354716
Update Time:2025-07-22

N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyrrolidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-pyrazolo[1,5-a]pyrimidin-6-ylpyrrolidine-1-sulfonamide
    • N-(pyrazolo[1,5-a]pyrimidin-6-yl)pyrrolidine-1-sulfonamide
    • N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyrrolidine-1-sulfonamide
    • Inchi: 1S/C10H13N5O2S/c16-18(17,14-5-1-2-6-14)13-9-7-11-10-3-4-12-15(10)8-9/h3-4,7-8,13H,1-2,5-6H2
    • InChI Key: LKMBBIJSGFBJKS-UHFFFAOYSA-N
    • SMILES: S(N([H])C1C([H])=NC2=C([H])C([H])=NN2C=1[H])(N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H])(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 390
  • XLogP3: -0.3
  • Topological Polar Surface Area: 88

N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyrrolidine-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6502-6042-2μmol
N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyrrolidine-1-sulfonamide
2034622-03-0
2μmol
$85.5 2023-09-08
Life Chemicals
F6502-6042-1mg
N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyrrolidine-1-sulfonamide
2034622-03-0
1mg
$81.0 2023-09-08
Life Chemicals
F6502-6042-2mg
N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyrrolidine-1-sulfonamide
2034622-03-0
2mg
$88.5 2023-09-08
Life Chemicals
F6502-6042-3mg
N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyrrolidine-1-sulfonamide
2034622-03-0
3mg
$94.5 2023-09-08
Life Chemicals
F6502-6042-4mg
N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyrrolidine-1-sulfonamide
2034622-03-0
4mg
$99.0 2023-09-08

Additional information on N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyrrolidine-1-sulfonamide

Introduction to N-{pyrazolo[1,5-a]pyrimidin-6-ylpyrrolidine-1-sulfonamide} (CAS No. 2034622-03-0)

N-{pyrazolo[1,5-a]pyrimidin-6-ylpyrrolidine-1-sulfonamide} (CAS No. 2034622-03-0) is a novel heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural framework of N-{pyrazolo[1,5-a]pyrimidin-6-ylpyrrolidine-1-sulfonamide} incorporates two distinct pharmacophoric units: the pyrazolo[1,5-a]pyrimidine scaffold and the pyrrolidine sulfonamide moiety. These structural elements are known to contribute to the compound's unique pharmacological properties, which have been the focus of numerous studies.

The pyrazolo[1,5-a]pyrimidine core is a well-studied scaffold in medicinal chemistry due to its presence in several bioactive molecules. This scaffold is known for its ability to interact with various biological targets, including enzymes and receptors, which makes it a valuable component in drug design. In particular, derivatives of pyrazolo[1,5-a]pyrimidine have shown potential in the treatment of inflammatory diseases, cancer, and infectious disorders. The incorporation of this scaffold into N-{pyrazolo[1,5-a]pyrimidin-6-ylpyrrolidine-1-sulfonamide} suggests that the compound may exhibit similar therapeutic effects.

The pyrrolidine sulfonamide moiety is another critical pharmacophore in N-{pyrazolo[1,5-a]pyrimidin-6-ylpyrrolidine-1-sulfonamide}. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a sulfonamide group in this compound enhances its potential as a therapeutic agent by providing additional interactions with biological targets. Furthermore, the sulfonamide group can serve as a linker between the pyrazolo[1,5-a]pyrimidine and pyrrolidine moieties, potentially influencing the overall conformation and reactivity of the molecule.

In recent years, there has been growing interest in the development of multitarget-directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. N-{pyrazolo[1,5-a]pyrimidin-6-ylpyrrolidine-1-sulfonamide} fits well within this paradigm due to its dual pharmacophoric structure. This design approach has shown great promise in improving drug efficacy and reducing side effects by modulating multiple pathways involved in disease progression.

The synthesis of N-{pyrazolo[1,5-a]pyrimidin-6-ylpyrrolidine-1-sulfonamide} involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions between pyrazolo[1,5-a]pyrimidine derivatives and pyrrolidine carboxylic acid esters, followed by sulfonation to introduce the sulfonamide group. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve reaction efficiency and selectivity.

The pharmacological evaluation of N-{pyrazolo[1,5-a]pyrimidin-6-ylpyrrolidine-1-sulfonamide} has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit the activity of various enzymes implicated in inflammatory processes. Additionally, preliminary in vivo studies suggest that the compound exhibits significant anti-inflammatory effects without causing notable toxicity. These findings make N-{pyrazolo[1,5-a]pyrimidin-6-ylpyrrolidine-1-sulfonamide} a promising candidate for further development into a therapeutic agent.

pyrazolo[1,5-a]pyrimidin-6-ylpyrrolidine-1-sulfonamide}. Understanding how this compound interacts with its biological targets will provide valuable insights into its therapeutic potential and help guide future drug design efforts. Additionally, exploring its efficacy in animal models of disease will be crucial for assessing its translational potential. pyrazolo[1,5-a]pyrimidin-6-ylpyrrolidine-1-sulfonamide} exemplifies this collaborative approach by integrating synthetic chemistry, pharmacology, and bioinformatics. Such interdisciplinary efforts are essential for advancing our understanding of disease mechanisms and developing effective treatments.
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.